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Compound of Interest

Compound Name: 2-Chloro-4-nitropyridine

Cat. No.: B032982

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-4-nitropyridine in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development. The following procedures are designed to ensure safe
handling, storage, and disposal of this chemical.

Hazard Identification and Classification: 2-Chloro-4-nitropyridine is classified as a hazardous
chemical. It can cause skin and serious eye irritation, and may cause respiratory irritation. It is
harmful if swallowed or in contact with skin.[1][2][3]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Chloro-4-nitropyridine to prevent exposure. The
following table summarizes the required PPE.
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Personal Protective

Specifications and

Body Part ]
Equipment Standards
Nitrile or neoprene gloves are
recommended. Inspect gloves
Hands Chemical-resistant gloves for any damage before use.
Dispose of contaminated
gloves after use.
Must conform to OSHA 29
Safety glasses with side- CFR 1910.133 or European
Eyes/Face shields or tight-sealing safety Standard EN166. A face shield
goggles may be required for splash
hazards.[1][2]
A lab coat or chemical-
Body Protective clothing resistant apron should be worn

to prevent skin contact.[2][4]

Respiratory

Dust mask or respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if
dust is generated.[1][2][5]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Avoid generating dust.[2][4]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]
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Storage:
» Store in a tightly closed container.[1][2]
e Keep in a dry, cool, and well-ventilated place.[2][4]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][4]

o Store locked up.[2]

Emergency Procedures

Immediate and appropriate response is critical in case of an emergency.
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Emergency Situation First-Aid Measures

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact )
Remove contact lenses if present and easy to

do. Get medical attention.[1][2]

Wash off immediately with soap and plenty of
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. Get medical

attention if irritation persists.[1][2][6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1][2][6]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention immediately.[1][2][6]

Evacuate the area. Wear appropriate PPE. For

solid spills, sweep up and shovel into a suitable
Spill container for disposal. Avoid creating dust. For

liquid spills, absorb with an inert material and

place in a suitable container for disposal.[1][7]

Use water spray, carbon dioxide (CO2), dry
e chemical, or alcohol-resistant foam to
ire
extinguish. Wear self-contained breathing

apparatus (SCBA) and full protective gear.[2][4]

Disposal Plan

All waste containing 2-Chloro-4-nitropyridine must be treated as hazardous waste.
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Waste Type Disposal Procedure

Dispose of contents and container to an
Unused/Expired Chemical approved waste disposal plant. Do not dispose

of down the drain.

Contaminated Solids (e.g., paper towels, Place in a sealed, labeled container for

gloves) hazardous waste disposal.

Collect in a labeled, sealed container for
Contaminated Solutions hazardous waste disposal. Do not mix with other

incompatible waste streams.

Experimental Workflow

The following diagram outlines the standard workflow for handling 2-Chloro-4-nitropyridine in

a laboratory setting, from preparation to disposal.
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Handling Workflow for 2-Chloro-4-nitropyridine

Preparation

Review SDS and Procedures

Don Appropriate PPE

Handling (invFume Hood)

Weigh Solid Chemical

Dissolve in Solvent

Perform Reaction/Experiment

Cleanup and Disposal

Decontaminate Work Area

Segregate and Label Waste

Dispose of Hazardous Waste

Post-Handling
A 4

Doff PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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